N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methyl-2-nitrophenoxy)acetamide
• InChI: InChI=1S/C16H15N3O4S/c1-9-4-5-14(13(6-9)19(21)22)23-8-15(20)18-16-12(7-17)10(2)11(3)24-16/h4-6H,8H2,1-3H3,(H,18,20)
• InChI Key: BSESZPHSNMUJLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C(=C(S2)C)C)C#N)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide, also known as TAK-659, is a small molecule inhibitor that has been studied for its potential use in treating various types of cancer. This compound was first synthesized by Takeda Pharmaceutical Company Limited and has since been the subject of numerous scientific studies.

Mechanism of Action

N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide works by inhibiting the activity of several key enzymes and proteins that are involved in cancer cell growth and survival. Specifically, it targets the Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK) enzymes, as well as the phosphoinositide 3-kinase (PI3K) and mitogen-activated protein kinase (MAPK) signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide can induce cell death in cancer cells and inhibit tumor growth in animal models. It has also been shown to have minimal toxicity and side effects in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide is its selectivity for cancer cells, which reduces the risk of off-target effects and toxicity. However, its efficacy may be limited by the development of drug resistance in cancer cells over time.

Future Directions

Future research on N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide could focus on optimizing its dosing and delivery methods, as well as investigating its potential use in combination with other cancer therapies. Additionally, further studies could explore the potential use of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide in treating other diseases and disorders beyond cancer.

Synthesis Methods

The synthesis of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide involves several steps, including the reaction of 3-cyano-4,5-dimethylthiophene with 2-bromo-4'-methyl-2-nitroacetophenone to form an intermediate product. This intermediate is then reacted with ethyl chloroacetate to yield the final product, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide.

Scientific Research Applications

N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide has been studied for its potential use in treating various types of cancer, including lymphoma, leukemia, and solid tumors. It has been shown to selectively inhibit the growth of cancer cells by targeting specific signaling pathways that are involved in cancer cell proliferation and survival.